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Compound of Interest

Compound Name:
3,5-Dibromo-4-

hydroxybenzaldehyde

Cat. No.: B181551 Get Quote

Technical Support Center: 3,5-Dibromo-4-
hydroxybenzaldehyde
This technical support guide provides essential information for the safe handling and storage of

3,5-Dibromo-4-hydroxybenzaldehyde (CAS No. 2973-77-5). It is intended for researchers,

scientists, and drug development professionals.

Summary of Quantitative Data
The following tables summarize the key physical and chemical properties of 3,5-Dibromo-4-
hydroxybenzaldehyde.
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Physical Properties Value Source

Molecular Formula C₇H₄Br₂O₂

Molecular Weight 279.91 g/mol

Appearance Red brown solid [1]

Melting Point/Range 182 - 186 °C / 359.6 - 366.8 °F [1]

Boiling Point/Range 273.3 ± 35.0 °C (Predicted) [2]

Solubility No information available [1]

Odor No information available [1]

Chemical Properties &

Stability
Information Source

Stability

Stable under recommended

storage conditions. Air

sensitive.

[1]

Conditions to Avoid
Incompatible products,

exposure to air.
[3]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen halides.

[1]

Hazardous Polymerization No information available. [3]

Hazardous Reactions No information available. [3]

Experimental Protocol: Safe Handling and Storage
This protocol outlines the standard procedure for handling and storing 3,5-Dibromo-4-
hydroxybenzaldehyde in a laboratory setting.
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Objective: To ensure the safe handling and storage of 3,5-Dibromo-4-hydroxybenzaldehyde
to minimize exposure and maintain chemical integrity.

Materials:

3,5-Dibromo-4-hydroxybenzaldehyde

Chemical safety goggles or glasses[1][4]

Chemical-resistant gloves (e.g., nitrile rubber)[4]

Lab coat

Dust mask (type N95 or equivalent)

Chemical fume hood

Spatula and weighing paper/boat

Tightly sealed container for storage

Inert gas (e.g., Nitrogen or Argon) for storage

Procedure:

Preparation and Personal Protective Equipment (PPE):

Before handling, ensure you are wearing the appropriate PPE: safety goggles, chemical-

resistant gloves, and a lab coat.

If there is a risk of generating dust, a dust mask is recommended.

All handling of the solid compound should be performed within a certified chemical fume

hood to ensure adequate ventilation.[4]

Weighing and Transfer:

Carefully open the container in the fume hood.
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Use a clean spatula to transfer the desired amount of 3,5-Dibromo-4-
hydroxybenzaldehyde onto a weighing paper or boat.

Minimize the generation of dust during transfer.[4]

Promptly and securely close the container after dispensing.

Storage:

Store the compound in a tightly closed container.[4]

The storage area should be a cool, dry, and well-ventilated place away from incompatible

substances like strong oxidizing agents.[4]

Due to its air-sensitive nature, it is recommended to store 3,5-Dibromo-4-
hydroxybenzaldehyde under an inert atmosphere, such as nitrogen.[3]

Waste Disposal:

Dispose of waste material and empty containers in accordance with local, state, and

federal regulations.

Troubleshooting Guide & FAQs
This section addresses specific issues and questions that may arise during the handling and

storage of 3,5-Dibromo-4-hydroxybenzaldehyde.

Frequently Asked Questions (FAQs)

What is the appearance of 3,5-Dibromo-4-hydroxybenzaldehyde?

It is a red-brown solid.[1]

What are the primary hazards associated with this compound?

While some safety data sheets indicate it is not considered hazardous, others classify it as

causing skin irritation, serious eye irritation, and potential respiratory irritation. It is prudent

to handle it with care.
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Is this compound sensitive to air?

Yes, it is listed as being air-sensitive.[1][3] It should be stored under an inert atmosphere.

[3]

What should I do in case of accidental contact?

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][3]

Ingestion: Clean your mouth with water and seek medical attention.[1][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[1][3]

Troubleshooting

The compound has changed color or appearance. Is it still usable?

A change in color could indicate degradation due to exposure to air or other contaminants.

As the compound is air-sensitive, this is a possibility if not stored correctly. It is

recommended to re-evaluate the purity of the compound using appropriate analytical

methods before use.

What should I do in the event of a small spill?

For small spills, ensure proper ventilation and wear your personal protective equipment.[4]

Sweep up the material, avoiding dust generation, and place it into a suitable, dry, closed

container for disposal.[4]

What type of fire extinguisher should be used?

Use carbon dioxide (CO₂), dry chemical, or chemical foam.[3]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
Dibromo-4-hydroxybenzaldehyde.
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Caption: Workflow for the safe handling of 3,5-Dibromo-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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